Cas no 946681-67-0 (3-(2-Fluorophenoxy)pyrrolidine)
946681-67-0 structure
Product Name:3-(2-Fluorophenoxy)pyrrolidine
CAS No:946681-67-0
MF:C10H12FNO
MW:181.206786155701
MDL:MFCD08687903
CID:1073389
PubChem ID:24902289
Update Time:2025-04-20
3-(2-Fluorophenoxy)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Fluorophenoxy)pyrrolidine
- BB 0259702
- SCHEMBL23830680
- 946681-67-0
- DTXSID80647896
- AKOS005263854
- EN300-241965
- CS-0269674
- MFCD08687903
-
- MDL: MFCD08687903
- Inchi: 1S/C10H12FNO/c11-9-3-1-2-4-10(9)13-8-5-6-12-7-8/h1-4,8,12H,5-7H2
- InChI Key: VBCSXAGXHQORMV-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1OC1CNCC1
Computed Properties
- Exact Mass: 181.09000
- Monoisotopic Mass: 181.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26000
- LogP: 1.89520
3-(2-Fluorophenoxy)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM530584-1g |
3-(2-Fluorophenoxy)pyrrolidine |
946681-67-0 | 97% | 1g |
$242 | 2023-01-01 | |
| Chemenu | CM530584-5g |
3-(2-Fluorophenoxy)pyrrolidine |
946681-67-0 | 97% | 5g |
$717 | 2023-01-01 | |
| eNovation Chemicals LLC | D617551-1g |
3-(2-fluorophenoxy)pyrrolidine |
946681-67-0 | 95% | 1g |
$595 | 2024-08-03 | |
| eNovation Chemicals LLC | D617551-5g |
3-(2-fluorophenoxy)pyrrolidine |
946681-67-0 | 95% | 5g |
$1575 | 2024-08-03 | |
| Enamine | EN300-241965-0.05g |
3-(2-fluorophenoxy)pyrrolidine |
946681-67-0 | 95% | 0.05g |
$290.0 | 2024-06-19 | |
| Enamine | EN300-241965-0.1g |
3-(2-fluorophenoxy)pyrrolidine |
946681-67-0 | 95% | 0.1g |
$304.0 | 2024-06-19 | |
| Enamine | EN300-241965-0.25g |
3-(2-fluorophenoxy)pyrrolidine |
946681-67-0 | 95% | 0.25g |
$318.0 | 2024-06-19 | |
| Enamine | EN300-241965-0.5g |
3-(2-fluorophenoxy)pyrrolidine |
946681-67-0 | 95% | 0.5g |
$332.0 | 2024-06-19 | |
| Enamine | EN300-241965-1.0g |
3-(2-fluorophenoxy)pyrrolidine |
946681-67-0 | 95% | 1.0g |
$345.0 | 2024-06-19 | |
| Enamine | EN300-241965-2.5g |
3-(2-fluorophenoxy)pyrrolidine |
946681-67-0 | 95% | 2.5g |
$586.0 | 2024-06-19 |
3-(2-Fluorophenoxy)pyrrolidine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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